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Compound of Interest

Compound Name: Methyl 15-methylheptadecanoate

Cat. No.: B3044304 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Methyl 15-methylheptadecanoate was

located. The following information is based on the safety data for the closely related compound,

Methyl heptadecanoate. It is imperative for researchers to conduct a thorough risk assessment

for their specific experimental conditions and consult with their institution's Environmental

Health and Safety (EHS) department.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Methyl 15-methylheptadecanoate. The procedural

guidance herein is intended to supplement, not replace, institutional safety protocols.

I. Personal Protective Equipment (PPE)
Proper selection and use of PPE are paramount to ensure personal safety. The following table

summarizes the recommended PPE for handling Methyl 15-methylheptadecanoate, based on

data for Methyl heptadecanoate.
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Protection Type Recommended Equipment Specifications & Notes

Eye/Face Protection
Safety glasses with side

shields or goggles.

A face shield may be required

in situations with a higher risk

of splashing.

Skin Protection

- Chemical-resistant gloves

(Nitrile or Butyl rubber).- Lab

coat.

For normal laboratory use,

nitrile rubber gloves with a

thickness of 11-13 mil are

recommended. For direct

contact, butyl rubber gloves of

12-15 mil thickness are

advised.[1] Always inspect

gloves for degradation before

use. A standard lab coat

should be worn and buttoned.

Respiratory Protection

Not typically required under

normal laboratory conditions

with adequate ventilation.

If dust or aerosols are

generated, a NIOSH-approved

respirator is necessary.[2]

II. Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is critical to maintain the integrity of the

compound and the safety of laboratory personnel.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[2]

Avoid direct contact with skin, eyes, and clothing.[2][3]

Prevent the formation of dust and aerosols.[2]

Wash hands thoroughly after handling the compound.[2][3]

Keep away from ignition sources as the substance is combustible.

Storage:
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Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2][4]

Keep away from incompatible materials such as strong oxidizing agents.[2]

The recommended storage temperature is typically between 2-8°C.

III. Disposal Plan
All chemical waste must be disposed of in accordance with local, state, and federal regulations.

Disposal of Methyl 15-methylheptadecanoate:

Dispose of in a designated hazardous waste container.[5]

Do not mix with other waste materials.

Consult your institution's EHS department for specific disposal procedures.

Disposal of Contaminated PPE:

Used gloves and other disposable PPE should be collected in a designated waste container.

Contaminated lab coats should be professionally laundered or disposed of as hazardous

waste.

IV. Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.
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Emergency Situation Immediate Action

Skin Contact

Immediately remove contaminated clothing.[3]

Rinse the affected skin area with copious

amounts of water for at least 15 minutes.[3][4]

Seek medical attention if irritation develops.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3][5] Remove contact

lenses if present and easy to do.[2] Seek

immediate medical attention.[3]

Inhalation

Move the affected person to fresh air.[2][3][5] If

breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[3][5]

Ingestion
Do NOT induce vomiting.[3] Rinse mouth with

water.[2][3] Seek medical attention.[4]

Spill

Evacuate the area. Wear appropriate PPE.[2][3]

For solid spills, sweep up and place in a suitable

container for disposal, avoiding dust generation.

[2] For liquid spills, absorb with an inert material

and place in a hazardous waste container.[3]

Ventilate the area and wash the spill site after

material pickup is complete.[5]

Visualized Workflows
To further clarify the procedural steps, the following diagrams illustrate the standard workflow

for handling and emergency response.
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Figure 1: Standard Handling Workflow

Preparation:
- Don appropriate PPE

- Ensure proper ventilation

Handling:
- Weigh/transfer in fume hood

- Avoid dust/aerosol generation

Storage:
- Tightly seal container

- Store in a cool, dry place

Cleanup:
- Decontaminate work area
- Dispose of waste properly

Click to download full resolution via product page

Caption: Figure 1: Standard Handling Workflow
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Figure 2: Emergency Response Protocol

Spill or Exposure Occurs

Assess the Situation:
- Identify the substance
- Determine the extent

Administer First Aid

Evacuate Immediate Area Don Additional PPE if Safe
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Caption: Figure 2: Emergency Response Protocol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.tcichemicals.com/BE/en/sds/H0566_EU_6N.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJmcWJteWtxeWpiMzhwdzl0ZTMwbnhwY2JlOWRyIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV8yNjcyM18xNzMxLTkyLTZfSGVwdGFkZWNhbm9pYyBBY2lkIG1ldGh5bCBlc3Rlci5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpXzI2NzIzXzE3MzEtOTItNl9IZXB0YWRlY2Fub2ljJTIwQWNpZCUyMG1ldGh5bCUyMGVzdGVyLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--5b8baa6d99b39599dabd51780011f33a26133871/MetaSci_26723_1731-92-6_Heptadecanoic%20Acid%20methyl%20ester.pdf
https://www.combi-blocks.com/msds/QE-0792.pdf
https://www.gls.co.jp/sds/1021-46170_eng.pdf
https://www.benchchem.com/product/b3044304#personal-protective-equipment-for-handling-methyl-15-methylheptadecanoate
https://www.benchchem.com/product/b3044304#personal-protective-equipment-for-handling-methyl-15-methylheptadecanoate
https://www.benchchem.com/product/b3044304#personal-protective-equipment-for-handling-methyl-15-methylheptadecanoate
https://www.benchchem.com/product/b3044304#personal-protective-equipment-for-handling-methyl-15-methylheptadecanoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3044304?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

